Ethyl 5-chloro-2-[(chloroacetyl)amino]-4-(4-methylphenyl)-3-thiophenecarboxylate

• IUPAC Name: ethyl 5-chloro-2-[(2-chloroacetyl)amino]-4-(4-methylphenyl)thiophene-3-carboxylate
• InChI: InChI=1S/C16H15Cl2NO3S/c1-3-22-16(21)13-12(10-6-4-9(2)5-7-10)14(18)23-15(13)19-11(20)8-17/h4-7H,3,8H2,1-2H3,(H,19,20)
• InChI Key: XAVVYBHSXRJLIY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC(=C1C2=CC=C(C=C2)C)Cl)NC(=O)CCl
• Molecular Formula: C16H15Cl2NO3S
• Molecular Weight: 372.3 g/mol

Description

Ethyl 5-chloro-2-[(chloroacetyl)amino]-4-(4-methylphenyl)-3-thiophenecarboxylate is a chemical compound that has been widely used in scientific research due to its unique properties. It is a thiophene-based compound that has a chloroacetyl group and a methylphenyl group attached to it. This compound has shown promising results in various fields of research, including medicinal chemistry, pharmacology, and organic chemistry.

Mechanism Of Action

The mechanism of action of Ethyl 5-chloro-2-[(chloroacetyl)amino]-4-(4-methylphenyl)-3-thiophenecarboxylate is not well understood. However, it is believed to inhibit the activity of certain enzymes and proteins involved in the inflammatory and tumor pathways.
Biochemical and Physiological Effects:
Ethyl 5-chloro-2-[(chloroacetyl)amino]-4-(4-methylphenyl)-3-thiophenecarboxylate has been shown to exhibit various biochemical and physiological effects. It has been found to reduce the production of pro-inflammatory cytokines and chemokines, inhibit the growth of cancer cells, and exhibit antimicrobial activity against various pathogens.

Advantages And Limitations For Lab Experiments

One advantage of using Ethyl 5-chloro-2-[(chloroacetyl)amino]-4-(4-methylphenyl)-3-thiophenecarboxylate in lab experiments is its unique chemical structure, which allows for the synthesis of other compounds with potential therapeutic applications. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to optimize its use in various research studies.

Future Directions

There are several future directions for the use of Ethyl 5-chloro-2-[(chloroacetyl)amino]-4-(4-methylphenyl)-3-thiophenecarboxylate in scientific research. One direction is the synthesis of other compounds based on its chemical structure with potential therapeutic applications. Another direction is the investigation of its mechanism of action to optimize its use in various research studies. Additionally, its potential use as a drug delivery system for targeted therapy is an area of future research.

Synthesis Methods

The synthesis of Ethyl 5-chloro-2-[(chloroacetyl)amino]-4-(4-methylphenyl)-3-thiophenecarboxylate involves the reaction of 5-chloro-2-aminothiophene with chloroacetyl chloride in the presence of triethylamine. The resulting product is then reacted with 4-methylphenylboronic acid in the presence of palladium catalyst to obtain the final product.

Scientific Research Applications

Ethyl 5-chloro-2-[(chloroacetyl)amino]-4-(4-methylphenyl)-3-thiophenecarboxylate has been used in various scientific research studies. It has been found to exhibit anti-inflammatory, anti-tumor, and anti-microbial properties. It has also been used as a precursor to synthesize other compounds with potential therapeutic applications.